Cas no 2171734-97-5 (3-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid)

• Product Name: 3-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid
• CAS No: 2171734-97-5
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6317893
• PubChem ID: 165810803
• Update Time: 2025-05-26

3-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid
• EN300-1520743
• 3-cyclopropyl-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]propanoic acid
• 2171734-97-5

• Inchi： 1S/C26H30N2O5/c1-26(2,14-23(29)27-22(24(30)31)13-16-11-12-16)28-25(32)33-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21-22H,11-15H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： UQIBYGUSAOHQLN-UHFFFAOYSA-N
• SMILES： OC(C(CC1CC1)NC(CC(C)(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 3-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid

Introduction to 3-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic Acid (CAS No. 2171734-97-5)

3-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid, identified by its CAS number 2171734-97-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclopropyl group, a fluorenylmethoxycarbonyl moiety, and an amide linkage. The presence of these functional groups imparts unique chemical and biological properties, making it a subject of extensive research and development.

The structural complexity of 3-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid suggests potential applications in the synthesis of novel therapeutic agents. The cyclopropyl group is known for its stability and ability to participate in various chemical reactions, while the fluorenylmethoxycarbonyl (Fmoc) group is commonly used in peptide synthesis due to its protecting group properties. The amide linkage provides a site for further functionalization, enabling the development of more complex molecules.

In recent years, there has been a growing interest in the development of molecules that can modulate biological pathways associated with various diseases. The fluorenylmethoxycarbonyl moiety, in particular, has been extensively studied for its role in drug design and delivery systems. Its fluorescence properties make it useful for imaging techniques, while its stability under various conditions enhances the overall efficacy of pharmaceutical compounds.

The compound’s utility extends beyond mere structural complexity. Its amine and carboxylic acid functionalities provide multiple sites for interaction with biological targets, such as enzymes and receptors. This versatility makes it a valuable building block for the synthesis of small molecule inhibitors and activators. For instance, researchers have explored its potential in developing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. By leveraging molecular docking simulations, scientists can identify how 3-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid might interact with specific protein targets. These studies have revealed promising leads for further optimization towards therapeutic applications.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Techniques such as solid-phase peptide synthesis (SPPS) have been employed to construct the complex structure efficiently. The use of protecting groups, such as the Fmoc moiety, is essential to prevent unwanted side reactions during synthesis.

In the realm of drug discovery, the development of novel scaffolds is critical for overcoming resistance mechanisms associated with existing therapies. The unique structural features of 3-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid make it an attractive candidate for designing next-generation drugs. Its ability to modulate biological pathways while maintaining structural integrity positions it as a promising candidate for further investigation.

The compound’s potential extends to therapeutic areas such as oncology, where targeted inhibition of specific kinases is essential for effective cancer treatment. Preclinical studies have begun to explore its efficacy in models relevant to human diseases. These studies aim to validate its pharmacological properties and identify potential side effects before moving into clinical trials.

The role of fluorinated compounds in medicinal chemistry cannot be overstated. The presence of fluorine atoms can significantly alter the pharmacokinetic properties of a molecule, including its solubility, metabolic stability, and binding affinity. In 3-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid, the fluorenylmethoxycarbonyl group not only serves as a protecting group but also contributes to these pharmacokinetic advantages.

The future direction of research on this compound lies in exploring its derivatives and analogs. By modifying specific functional groups or introducing new ones, scientists can fine-tune its biological activity and improve its therapeutic potential. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into tangible medical benefits.

In conclusion, 3-cyclopropyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid (CAS No. 2171734-97-5) represents a significant advancement in pharmaceutical chemistry. Its complex structure and versatile functional groups make it a valuable tool for drug discovery and development. As research continues to uncover new applications and optimize synthetic methodologies, this compound holds promise for addressing some of the most challenging medical conditions faced today.